Cas no 134937-29-4 (Butanoic acid, 2-ethyl-2-(phenylsulfonyl)-)
134937-29-4 structure
Product Name:Butanoic acid, 2-ethyl-2-(phenylsulfonyl)-
CAS No:134937-29-4
MF:C12H16O4S
MW:256.318042755127
CID:1236971
Update Time:2024-08-04
Butanoic acid, 2-ethyl-2-(phenylsulfonyl)- Chemical and Physical Properties
Names and Identifiers
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- Butanoic acid, 2-ethyl-2-(phenylsulfonyl)-
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- Inchi: 1S/C12H16O4S/c1-3-12(4-2,11(13)14)17(15,16)10-8-6-5-7-9-10/h5-9H,3-4H2,1-2H3,(H,13,14)
- InChI Key: IPRUSZPGRQQQND-UHFFFAOYSA-N
- SMILES: C(O)(=O)C(CC)(S(C1=CC=CC=C1)(=O)=O)CC
Computed Properties
- Exact Mass: 256.077
- Monoisotopic Mass: 256.077
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 357
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 79.8A^2
Experimental Properties
- Density: 1.229±0.06 g/cm3(Predicted)
- Boiling Point: 452.5±37.0 °C(Predicted)
- pka: 2.62±0.10(Predicted)
Butanoic acid, 2-ethyl-2-(phenylsulfonyl)- Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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